Cas no 83813-71-2 (1H-INDOLE, 1,3,6-TRIACETYL-)

1H-INDOLE, 1,3,6-TRIACETYL- structure
1H-INDOLE, 1,3,6-TRIACETYL- structure
Product name:1H-INDOLE, 1,3,6-TRIACETYL-
CAS No:83813-71-2
MF:C14H13NO3
MW:243.258
CID:3224091
PubChem ID:12823062

1H-INDOLE, 1,3,6-TRIACETYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE, 1,3,6-TRIACETYL-
    • 83813-71-2
    • DTXSID201310456
    • Inchi: InChI=1S/C14H13NO3/c1-8(16)11-4-5-12-13(9(2)17)7-15(10(3)18)14(12)6-11/h4-7H,1-3H3
    • InChI Key: AAEDFJJVXRUGRY-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 243.08954328Da
  • Monoisotopic Mass: 243.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.1Ų

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